Cas no 1002414-46-1 (1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole
• CAS No: 1002414-46-1
• MF: C₁₈H₁₅FN₄S
• MW: 338.401905298233
• CID: 6437519
• Update Time: 2025-05-30

1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole
• Thieno[2,3-d]pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-fluorophenyl)-6-methyl-

• Inchi： 1S/C18H15FN4S/c1-10-8-11(2)23(22-10)17-16-15(13-4-6-14(19)7-5-13)12(3)24-18(16)21-9-20-17/h4-9H,1-3H3
• InChI Key： JBBMOUBEPOPFGT-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(C)=CC(C)=N2)=C2C(C3=CC=C(F)C=C3)=C(C)SC2=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 498.2±45.0 °C(Predicted)
• pka: -0.08±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole

Introduction to 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole (CAS No. 1002414-46-1)

The compound 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole, identified by its CAS number 1002414-46-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring a fused thienopyrimidine core with a pyrazole moiety, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the quest for new treatments for various diseases. The presence of both fluorophenyl and methylthieno[2,3-d]pyrimidin groups in the molecular structure suggests potential interactions with biological targets that could modulate physiological processes. This compound's design aims to leverage the synergistic effects of these functional groups to enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Current research indicates that thienopyrimidine derivatives exhibit inhibitory activity against enzymes such as tyrosine kinases, which are crucial in signal transduction pathways associated with tumor growth and survival. The 4-fluorophenyl substituent is particularly noteworthy, as fluorinated aromatic compounds are known to improve metabolic stability and binding affinity to biological targets. This feature makes 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole an attractive candidate for further development as an anticancer agent.

Epidemiological and preclinical studies have demonstrated that compounds with similar structural motifs can exhibit significant therapeutic effects in models of inflammation and autoimmune diseases. The pyrazole ring in this molecule is known to interact with various biological receptors and enzymes, suggesting potential applications beyond oncology. For instance, pyrazole derivatives have been shown to modulate the activity of COX enzymes, which play a pivotal role in pain and inflammation pathways. The incorporation of a methylthieno[2,3-d]pyrimidin moiety further enhances the compound's potential by introducing additional binding pockets that could interact with disease-related proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of robust methodologies in drug development pipelines.

In terms of pharmacokinetic properties, the fluorine atom in the 4-fluorophenyl group contributes to improved bioavailability by enhancing lipophilicity while minimizing metabolic degradation. Additionally, the presence of methyl groups on the pyrazole ring may influence solubility and distribution within biological systems. These factors are critical considerations in optimizing drug candidates for clinical use.

The latest research findings suggest that derivatives of thienopyrimidine-pyrazole hybrids exhibit promising activities against infectious diseases as well. Studies have shown that such compounds can interfere with bacterial DNA replication and viral replication mechanisms. This broad-spectrum activity makes 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole a valuable scaffold for developing novel antibiotics and antivirals.

In conclusion, the compound 1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-3,5-dimethyl-1H-pyrazole (CAS No. 1002414-46-1) represents a significant advancement in pharmaceutical chemistry with its complex heterocyclic structure and diverse biological activities. Its potential applications in oncology, inflammation management, and infectious disease treatment make it a compelling subject for further research and development. The structural features of this molecule highlight the importance of fluorinated aromatic compounds and thienopyrimidine-pyrazole hybrids in modern drug discovery efforts.